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Compound of Interest

Compound Name: Zaragozic Acid D

cat. No.: B1682372

An In-Depth Technical Guide to the Physicochemical Properties of Zaragozic Acid D

Introduction

Zaragozic Acid D is a potent, naturally occurring fungal metabolite belonging to the zaragozic
acid family. First isolated from the keratinophilic fungus Amauroascus niger, this compound and
its analogues are distinguished by a unique and complex 4,8-dioxabicyclo[3.2.1]octane
tricarboxylic acid core.[1][2] Zaragozic Acid D has garnered significant interest within the
scientific and drug development communities due to its powerful inhibitory activity against
squalene synthase, a critical enzyme in the cholesterol biosynthesis pathway.[2] Additionally, it
demonstrates notable inhibition of farnesyl-protein transferase, making it a valuable tool for
research in hypercholesterolemia and oncology.[2][3]

This technical guide provides a comprehensive overview of the known physicochemical
properties of Zaragozic Acid D, detailed experimental protocols for its isolation and analysis,
and visualizations of its mechanism of action and experimental workflows. The information is
intended for researchers, scientists, and professionals involved in natural product chemistry,
pharmacology, and drug development.

Physicochemical Properties

The structural and physical characteristics of Zaragozic Acid D are summarized below. These
properties are fundamental to its biological activity and inform its handling, formulation, and
application in research settings.
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Structural and Physical Data

The quantitative physicochemical data for Zaragozic Acid D are presented in Table 1. The
zaragozic acids as a class are often isolated as a white foam or powder.[4]

Property Value Source(s)
Molecular Formula C34H46014 [3]
Molecular Weight 678.72 g/mol [3]
CAS Number 155179-14-9 [3]

White to Off-White Solid
Appearance [5]
(Inferred from Class)

Soluble in Methanol, Ethanol,
Solubili DMSO, DMF; Moderately
olubili
Y soluble in water (Inferred from

Class)

Note: Specific optical rotation and melting point data for Zaragozic Acid D are not readily
available in summarized literature. The structural determination was originally reported by
Dufresne et al. (1993) based on extensive spectroscopic analysis.[2]

Biological Activity and Mechanism of Action

Zaragozic Acid D's primary biological function is the potent and competitive inhibition of
squalene synthase, the enzyme that catalyzes the first committed step in sterol (e.g.,
cholesterol) biosynthesis.[4][6] This enzyme mediates the reductive dimerization of two
molecules of farnesyl pyrophosphate (FPP) to form squalene. By blocking this step, Zaragozic
Acid D effectively halts the downstream production of cholesterol.

Furthermore, Zaragozic Acid D is an active inhibitor of farnesyl-protein transferase (FPTase)
with a reported ICso value of 100 nM.[2][3] FPTase is responsible for the post-translational
farnesylation of proteins, including the Ras protein, a key component in cellular signaling
pathways related to proliferation and survival. Inhibition of this process is a validated strategy in
anticancer research.
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The following diagram illustrates the position of Zaragozic Acid D's inhibitory action within the
cholesterol biosynthesis pathway.

Fungal Culture
(Amauroascus niger)

A4

Methanol/Water
Extraction

A4

Solid-Phase Chromatography
(HP-20 Resin)

Y

Acidification & Dichloromethane
Extraction

Y

Anion-Exchange
Chromatography

Y

Preparative RP-HPLC

Pure Zaragozic Acid D

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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